![molecular formula C9H16N4O B7570366 N-[2-(4-methyl-1,2,4-triazol-3-yl)ethyl]butanamide](/img/structure/B7570366.png)
N-[2-(4-methyl-1,2,4-triazol-3-yl)ethyl]butanamide
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Overview
Description
N-[2-(4-methyl-1,2,4-triazol-3-yl)ethyl]butanamide, commonly known as MET, is a chemical compound that has gained significant attention in the scientific community due to its unique properties. It is a white crystalline powder that is soluble in water and organic solvents. MET belongs to the family of triazole-based compounds and has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and agriculture.
Mechanism of Action
The mechanism of action of MET is not yet fully understood. However, it has been proposed that the compound acts by inhibiting the activity of certain enzymes involved in the growth and proliferation of microorganisms and cancer cells. MET has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
MET has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of various strains of microorganisms, including fungi and bacteria. MET has also been shown to induce apoptosis in cancer cells, leading to their death. In addition, MET has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
MET has several advantages for use in lab experiments. It is a stable and readily available compound that can be easily synthesized using standard laboratory techniques. MET is also soluble in water and organic solvents, making it easy to work with in various experimental setups. However, there are also some limitations to the use of MET in lab experiments. The compound is relatively new and has not been extensively studied, which may limit its potential applications. In addition, the mechanism of action of MET is not yet fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several future directions for the study of MET. One potential area of research is the development of new derivatives of MET with improved properties, such as increased potency and selectivity. Another area of research is the investigation of the mechanism of action of MET, which may help to identify new targets for drug development. Additionally, the potential applications of MET in agriculture and materials science should be further explored, as the compound has shown promise in these areas as well.
Synthesis Methods
The synthesis of MET involves the reaction of butanoyl chloride with 4-methyl-1,2,4-triazole-3-amine in the presence of a base such as triethylamine. The reaction is carried out under reflux conditions, and the product is obtained by filtration and recrystallization. The purity of the compound can be confirmed by various analytical techniques such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
MET has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit significant antifungal and antibacterial activity against various strains of microorganisms. MET has also been studied for its potential use as an anticancer agent. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further development as a cancer therapeutic.
Properties
IUPAC Name |
N-[2-(4-methyl-1,2,4-triazol-3-yl)ethyl]butanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N4O/c1-3-4-9(14)10-6-5-8-12-11-7-13(8)2/h7H,3-6H2,1-2H3,(H,10,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRLWVHMLTUOQOY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NCCC1=NN=CN1C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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